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Compound of Interest

Compound Name:
4-(Bromomethyl)-3-methyl-5-

phenylisoxazole

Cat. No.: B050187 Get Quote

Essential Safety and Handling Guide for 4-
(Bromomethyl)-3-methyl-5-phenylisoxazole
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-(Bromomethyl)-3-methyl-5-
phenylisoxazole (CAS No. 113841-59-1). Adherence to these protocols is essential to ensure

a safe laboratory environment.

Chemical Identifier and Hazard Information:

Identifier Value

Chemical Name 4-(Bromomethyl)-3-methyl-5-phenylisoxazole

CAS Number 113841-59-1[1]

Molecular Formula C₁₁H₁₀BrNO

Molecular Weight 252.11

Hazard Classification:
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Hazard Class Category Hazard Statement

Corrosive to Metals Category 1
H290: May be corrosive to

metals[1]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[1]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[1]

Operational Plan: Safe Handling Protocol
All handling of 4-(Bromomethyl)-3-methyl-5-phenylisoxazole must be conducted in a

designated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.[2]

1. Engineering Controls:

Fume Hood: All weighing, handling, and solution preparation must occur within a certified

chemical fume hood.[3]

Ventilation: Ensure the laboratory has a well-maintained ventilation system.[2]

Eyewash and Safety Shower: An accessible and operational eyewash station and safety

shower are mandatory in the immediate work area.[4]

2. Personal Protective Equipment (PPE):

A comprehensive suite of PPE is required to prevent skin and eye contact.
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Protection Type Minimum Requirement
Recommended for High-
Risk Operations

Eye/Face
ANSI-approved safety goggles

with side shields.[2]

Full-face shield worn over

safety goggles.[2][5]

Hand

Chemical-resistant gloves

(e.g., Nitrile). Inspect for

damage before use.[3][6]

Double-gloving with a flexible

laminate glove as the inner

layer.[2][5]

Body
Laboratory coat, long pants,

and closed-toe shoes.[2]
Flame-resistant lab coat.[2]

3. Step-by-Step Handling Procedure:

Preparation:

Ensure the fume hood is clean and uncluttered.[6]

Cover the work surface with absorbent, disposable bench paper.[3]

Assemble all necessary equipment (e.g., spatula, weigh paper, glassware).

Donning PPE:

Put on all required PPE as outlined in the table above before handling the chemical.[6]

Weighing and Transfer:

Use anti-static weigh paper or a tared container to weigh the solid compound.[3]

Handle the compound carefully to avoid generating dust.[3]

Use a spatula for all transfers.[3]

Solution Preparation:

If preparing a solution, slowly add the solid to the solvent in a suitable container within the

fume hood.[3]
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Keep the container capped when not in use.[3]

Post-Handling:

Decontaminate the work area and any equipment used.

Properly doff PPE, avoiding contact with the outer surfaces of gloves.

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[1][3]

Disposal Plan: Hazardous Waste Management
All waste materials containing 4-(Bromomethyl)-3-methyl-5-phenylisoxazole must be treated

as hazardous waste and disposed of in accordance with institutional, local, state, and federal

regulations.[6]

Waste Segregation and Collection:

Waste Type Collection and Labeling Procedure

Solid Waste

Collect unused solid compound, contaminated

weigh paper, and other solid materials in a

dedicated, clearly labeled hazardous waste

container for halogenated organic compounds.

[3]

Liquid Waste

Collect solutions containing the compound in a

separate, clearly labeled hazardous waste

container for halogenated organic solvents.[3]

Contaminated PPE

Dispose of contaminated gloves and other

disposable PPE in a designated hazardous

waste stream.[3]

Disposal Method:

All waste must be disposed of through a licensed hazardous waste disposal service.[3][6]
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High-temperature incineration at a permitted facility is the typical disposal method for

brominated organic compounds.[3]

Do not dispose of this chemical down the drain or in regular trash.[3]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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